N-(3-chlorophenyl)-3-({[(1-phenylcyclopropyl)amino]carbonyl}amino)benzamide

• IUPAC Name: N-(3-chlorophenyl)-3-[(1-phenylcyclopropyl)carbamoylamino]benzamide
• InChI: InChI=1S/C23H20ClN3O2/c24-18-9-5-11-20(15-18)25-21(28)16-6-4-10-19(14-16)26-22(29)27-23(12-13-23)17-7-2-1-3-8-17/h1-11,14-15H,12-13H2,(H,25,28)(H2,26,27,29)
• InChI Key: SJRUNRDCOBAHKS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=CC=C2)NC(=O)NC3=CC=CC(=C3)C(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C23H20ClN3O2
• Molecular Weight: 405.9 g/mol

Description

N-(3-chlorophenyl)-3-({[(1-phenylcyclopropyl)amino]carbonyl}amino)benzamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase. This enzyme is responsible for the breakdown of GABA, a neurotransmitter that plays a crucial role in regulating brain activity. By inhibiting GABA aminotransferase, CPP-115 increases the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission. This has potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

As mentioned earlier, N-(3-chlorophenyl)-3-({[(1-phenylcyclopropyl)amino]carbonyl}amino)benzamide inhibits GABA aminotransferase, leading to increased levels of GABA in the brain. GABA is the main inhibitory neurotransmitter in the brain, and its enhanced activity leads to decreased neuronal excitability and increased relaxation. This is why drugs that enhance GABAergic neurotransmission, such as benzodiazepines, are used as anxiolytics and sedatives.
Biochemical and Physiological Effects
This compound has been shown to enhance GABAergic neurotransmission in various brain regions, including the hippocampus, amygdala, and prefrontal cortex. This leads to anxiolytic, anticonvulsant, and antipsychotic effects in animal models. This compound has also been shown to increase dopamine release in the nucleus accumbens, a brain region involved in reward and addiction, which may explain its potential therapeutic effects in addiction.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-chlorophenyl)-3-({[(1-phenylcyclopropyl)amino]carbonyl}amino)benzamide is its high selectivity for GABA aminotransferase, which reduces the risk of off-target effects. However, its potency may also be a limitation, as it can lead to non-specific effects at high concentrations. Another limitation is its poor solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(3-chlorophenyl)-3-({[(1-phenylcyclopropyl)amino]carbonyl}amino)benzamide. One area of interest is its potential therapeutic applications in various neurological and psychiatric disorders, such as epilepsy, anxiety, depression, and addiction. Another area of interest is its mechanism of action, and how it interacts with other neurotransmitter systems in the brain. Finally, there is a need for further optimization of its pharmacokinetic properties, such as solubility and bioavailability, to improve its efficacy and safety.

Scientific Research Applications

N-(3-chlorophenyl)-3-({[(1-phenylcyclopropyl)amino]carbonyl}amino)benzamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to be effective in animal models of epilepsy, anxiety, depression, and addiction. In humans, this compound has been tested in clinical trials for the treatment of cocaine addiction, and has shown promising results.